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2-Methyl-4-isothiazolin-3-one 2-Methyl-4-isothiazolin-3-one Methylisothiazolinone is a 1,2-thazole that is 4-isothiazolin-3-one bearing a methyl group on the nitrogen atom. It is a powerful biocide and preservative and is the minor active ingredient in the commercial product Kathon(TM). It has a role as an antifouling biocide, an antimicrobial agent and an antifungal agent.
Brand Name: Vulcanchem
CAS No.: 2682-20-4
VCID: VC0036803
InChI: InChI=1S/C4H5NOS/c1-5-4(6)2-3-7-5/h2-3H,1H3
SMILES: CN1C(=O)C=CS1
Molecular Formula: C4H5NOS
Molecular Weight: 115.16 g/mol

2-Methyl-4-isothiazolin-3-one

CAS No.: 2682-20-4

Main Products

VCID: VC0036803

Molecular Formula: C4H5NOS

Molecular Weight: 115.16 g/mol

2-Methyl-4-isothiazolin-3-one - 2682-20-4

CAS No. 2682-20-4
Product Name 2-Methyl-4-isothiazolin-3-one
Molecular Formula C4H5NOS
Molecular Weight 115.16 g/mol
IUPAC Name 2-methyl-1,2-thiazol-3-one
Standard InChI InChI=1S/C4H5NOS/c1-5-4(6)2-3-7-5/h2-3H,1H3
Standard InChIKey BEGLCMHJXHIJLR-UHFFFAOYSA-N
Impurities Impurity (manufacturing by-products)[Table#8194]
SMILES CN1C(=O)C=CS1
Canonical SMILES CN1C(=O)C=CS1
Colorform Colorless prisms
Density 1.35 g/mL at 25 °C
Melting Point 50-51 °C
Physical Description Liquid
Description Methylisothiazolinone is a 1,2-thazole that is 4-isothiazolin-3-one bearing a methyl group on the nitrogen atom. It is a powerful biocide and preservative and is the minor active ingredient in the commercial product Kathon(TM). It has a role as an antifouling biocide, an antimicrobial agent and an antifungal agent.
Related CAS 26172-54-3 (hydrochloride)
Shelf Life Stable under recommended storage conditions.
Solubility In water, 5.367X10+5 mg/L at 25 °C (est)
Solubility in: acetonitrile 78.6; methanol 79.1; hexane 2.371; xylenol 15.65 (g/100 mL)
Synonyms 1-(4-CHLOROPHENYL)-3-(3,4-DICHLOROPHENYL)UREA;2-METHYL-4-ISOTHIAZOLIN-3-ONE;2-METHYL-4-ISOTHIAZOLINE-3-ONE;2-METHYL-3(2H)-ISOTHIAZOLONE;N-METHYL-3-OXODIHYDRO ISOTHIAZOLE;2-methyl-3(2h)-isothiazolon;Isothiazolone,2-methyl-;Methylisothiazolinone
Vapor Pressure 0.062 mm Hg at 25 °C
PubChem Compound 39800
Last Modified Nov 11 2021
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